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Compound of Interest

Compound Name: 4-Bromothiophene-2-carboxamide

Cat. No.: B1338063

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safe handling, storage, and disposal of 4-
Bromothiophene-2-carboxamide, a key intermediate in various pharmaceutical and chemical
syntheses. Adherence to these guidelines is crucial to ensure personnel safety and maintain
the integrity of the compound.

: | Identificat | :

Property Value Reference

] 4-Bromothiophene-2-
Chemical Name ) ECHEMI
carboxamide

CAS Number 83933-17-9 ECHEMI
Molecular Formula C5H4BrNOS Thermo Fisher Scientific
Molecular Weight 206.06 g/mol Thermo Fisher Scientific

White to Yellow to Orange )
Appearance TCI Chemicals
powder to crystal

Storage Temperature -20°C Generic

Hazard Identification and Safety Precautions
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4-Bromothiophene-2-carboxamide is classified as a hazardous substance. The primary
hazards are skin and eye irritation. Inhalation of dust and direct contact should be strictly

avoided.
Hazard GHS Classification Precautionary Statement
Skin Irritation Category 2 H315: Causes skin irritation.[1]
o H319: Causes serious eye
Eye Irritation Category 2

irritation.[1]

Personal Protective Equipment (PPE):

Appropriate PPE is mandatory when handling 4-Bromothiophene-2-carboxamide. This

includes:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[1]

o Skin Protection: Wear fire/flame resistant and impervious clothing. Chemical-resistant gloves
(e.g., nitrile rubber) are essential.[1]

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
full-face respirator with an appropriate cartridge.[1]

Safe Handling and Experimental Protocol

All operations involving 4-Bromothiophene-2-carboxamide should be conducted in a well-
ventilated area, preferably within a chemical fume hood.

Experimental Workflow:
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Experimental Workflow for Handling 4-Bromothiophene-2-carboxamide

Preparation

Handling and Use

/After experiment completion

Cleanup and Decontamination

Preparation Phase

Don appropriate PPE

Ensure fume hood is operational

Handling Phase

Weigh compound in fume hood

Dissolve in appropriate solvent

Cleanup Phase

Disposal Phase
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Spill Response Protocol

(Evacuate immediate area
(Don appropriate PPE)

Contain the spill with absorbent material

Collect spilled material and absorbent
Gecontaminate the spill area)
(Dispose of waste properla

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safe Handling and Storage of 4-
Bromothiophene-2-carboxamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338063#safe-handling-and-storage-of-4-
bromothiophene-2-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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